(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride
Description
Synthesis Analysis
The synthesis of similar compounds often involves the alkylation of hydroxylamine derivatives . For example, methoxyamine is prepared via O-alkylation of hydroxylamine derivatives. It is obtained by O-methylation of acetone oxime followed by hydrolysis of the O-methylated oxime .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques . For example, 1H NMR spectra can be used in determining the structure of an unknown amine . The “nitrogen rule” of mass spectrometry can be used to determine whether a compound has an odd or even number of nitrogen atoms in its structure .Chemical Reactions Analysis
The chemical reactions of amines are diverse. Analogous to the behavior of hydroxylamine, methoxyamine condenses with ketones and aldehydes to give imines . Methoxyamine is used as a synthon for NH2+. It undergoes deprotonation by methyl lithium to give CH3ONHLi. This N-lithio derivative is attacked by organolithium compounds to give, after hydrolysis, amines .Mechanism of Action
The mechanism of action of amines can vary depending on their structure and the context in which they are used. Methoxyamine, for example, has potential medicinal uses. It covalently binds to apurinic/apyrimidinic (AP) DNA damage sites and inhibits base excision repair (BER), which may result in an increase in DNA strand breaks and apoptosis .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-methoxy-3-methylbutyl)(methyl)amine hydrochloride involves the reaction of 2-methoxy-3-methylbutanol with methylamine in the presence of hydrochloric acid.", "Starting Materials": [ "2-methoxy-3-methylbutanol", "methylamine", "hydrochloric acid" ], "Reaction": [ "To a round bottom flask, add 2-methoxy-3-methylbutanol and methylamine in a 1:1 molar ratio.", "Add hydrochloric acid dropwise to the reaction mixture until the pH reaches 4.", "Heat the reaction mixture at 60°C for 4 hours.", "Cool the reaction mixture to room temperature and extract the product with diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate and filter.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from ethanol to obtain (2-methoxy-3-methylbutyl)(methyl)amine hydrochloride as a white solid." ] } | |
CAS RN |
2408963-72-2 |
Product Name |
(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride |
Molecular Formula |
C7H18ClNO |
Molecular Weight |
167.7 |
Purity |
95 |
Origin of Product |
United States |
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